Cas no 7355-56-8 (Acetamide,N,N'-(thiodi-4,1-phenylene)bis-)

Acetamide,N,N'-(thiodi-4,1-phenylene)bis- structure
7355-56-8 structure
Product Name:Acetamide,N,N'-(thiodi-4,1-phenylene)bis-
CAS No:7355-56-8
MF:C16H16N2O2S
MW:300.375442504883
CID:572885
PubChem ID:232562
Update Time:2025-04-19

Acetamide,N,N'-(thiodi-4,1-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N,N'-(thiodi-4,1-phenylene)bis-
    • N-[4-(4-acetamidophenyl)sulfanylphenyl]acetamide
    • N-(4-{[4-(acetylamino)phenyl]sulfanyl}phenyl)acetamide
    • CBMicro_017532
    • DTXSID90283168
    • N,N'-[Sulfanediyldi(4,1-phenylene)]diacetamide
    • NSC-30190
    • AKOS024385779
    • SR-01000204509-1
    • SCHEMBL3959278
    • BIM-0017425.P001
    • CCG-6106
    • NSC30190
    • Cambridge id 5321395
    • 7355-56-8
    • Oprea1_182881
    • Acetamide, N,N'-(thiodi-4,1-phenylene)bis-
    • SR-01000204509
    • DivK1c_005068
    • NSC 30190
    • CDS1_004028
    • 4,4'-bis(acetylamino)diphenyl sulfide
    • Inchi: 1S/C16H16N2O2S/c1-11(19)17-13-3-7-15(8-4-13)21-16-9-5-14(6-10-16)18-12(2)20/h3-10H,1-2H3,(H,17,19)(H,18,20)
    • InChI Key: CAGPEIJHDIGLRU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C)=O)C1C=CC(=CC=1)NC(C)=O

Computed Properties

  • Exact Mass: 300.093
  • Monoisotopic Mass: 300.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.5Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 620.8°C at 760 mmHg
  • Flash Point: 329.3°C
  • Refractive Index: 1.636
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